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Compound of Interest

Compound Name: 2-Ethyl-1,1-dimethylcyclopentane

Cat. No.: B13952954 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical waste is paramount to ensuring laboratory safety and environmental

protection. 2-Ethyl-1,1-dimethylcyclopentane, a cyclic alkane, is classified as a flammable

liquid and requires handling as hazardous waste. Adherence to strict disposal protocols is

essential to mitigate risks of fire, explosion, and environmental contamination.

When a specific Safety Data Sheet (SDS) for a compound like 2-Ethyl-1,1-
dimethylcyclopentane is not readily available, it is crucial to manage it based on the

hazardous characteristics of its chemical class. As a flammable cyclic alkane, it should be

treated with the same precautions as other ignitable liquid wastes. This guide provides a

comprehensive overview of the necessary procedures for its safe disposal.

Quantitative Data for Flammable Liquid Waste
Management
The following table summarizes key quantitative parameters for the classification and handling

of flammable liquid waste, in accordance with regulations set by the Environmental Protection

Agency (EPA) and the Occupational Safety and Health Administration (OSHA). These

guidelines are critical for the proper segregation, storage, and disposal of substances like 2-
Ethyl-1,1-dimethylcyclopentane.
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Parameter Guideline Regulatory Body Description

Ignitability

Characteristic

Flash Point < 60°C

(140°F)
EPA

Defines the liquid as a

"D001" hazardous

waste, requiring

specific disposal

methods.[1]

OSHA Flammable

Liquid Categories

Category 1: Flash

Point < 23°C & Boiling

Point ≤ 35°C

OSHA
Highest flammability

hazard.[2]

Category 2: Flash

Point < 23°C & Boiling

Point > 35°C

OSHA
High flammability

hazard.[2]

Category 3: Flash

Point ≥ 23°C & ≤ 60°C
OSHA

Flammable liquid

hazard.[2]

Category 4: Flash

Point > 60°C & ≤ 93°C
OSHA

Combustible liquid

hazard.[2]

Laboratory Container

Size Limits (Glass)

Category 1: 1 pint

(approx. 500 mL)
OSHA

Maximum allowable

size for the most

volatile flammable

liquids in a laboratory

setting.[3]

Category 2: 1 quart

(approx. 1 L)
OSHA

Maximum allowable

size for highly

flammable liquids.[3]

Category 3 & 4: 1

gallon (approx. 4 L)
OSHA

Maximum allowable

size for flammable

and combustible

liquids.[3]

Laboratory Storage

Limits

≤ 10 gallons per 100

sq. ft. (outside

NFPA Maximum quantity of

flammable liquids that
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cabinets) can be stored outside

of approved safety

cabinets.[4]

≤ 60 gallons in a

single storage cabinet
OSHA

Maximum quantity of

Category 1, 2, or 3

flammable liquids in

one safety cabinet.[5]

Experimental Protocol: Standard Procedure for
Flammable Liquid Waste Disposal
The following protocol outlines the step-by-step methodology for the safe disposal of 2-Ethyl-
1,1-dimethylcyclopentane from a laboratory setting. This procedure is designed to comply

with general hazardous waste regulations.

Objective: To safely collect, store, and dispose of 2-Ethyl-1,1-dimethylcyclopentane waste in

a manner that prevents ignition, chemical reactions, and environmental release.

Materials:

Appropriate waste container (e.g., glass or metal safety can, correctly sized for the

flammability class).

Hazardous waste labels.

Personal Protective Equipment (PPE): safety goggles, flame-resistant lab coat, appropriate

chemical-resistant gloves.

Fume hood.

Secondary containment for the waste container.

Procedure:

Waste Characterization: Identify the waste as a non-halogenated, flammable organic solvent.

Do not mix with other waste streams such as halogenated solvents, corrosives, or reactive
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chemicals.

Container Selection: Choose a clean, dry, and chemically compatible waste container.

Ensure the container size complies with laboratory safety regulations for flammable liquids.

Labeling: Immediately affix a hazardous waste label to the container. Fill in all required

information, including the full chemical name ("2-Ethyl-1,1-dimethylcyclopentane"), the

date accumulation begins, and the associated hazards (e.g., "Flammable Liquid").

Waste Accumulation:

Perform all transfers of the chemical waste inside a certified fume hood to minimize the

inhalation of vapors and prevent the accumulation of flammable concentrations in the air.

Ensure all potential ignition sources (e.g., hot plates, open flames, spark-producing

equipment) are removed from the immediate area.

Carefully pour the waste into the labeled container, avoiding splashes.

Securely close the container cap immediately after adding waste. Containers must remain

closed at all times except when adding waste.

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area must be away from heat, direct sunlight, and any potential ignition

sources.

Place the container in secondary containment (e.g., a chemical-resistant tray or tub) to

contain any potential leaks.

Ensure the storage location does not obstruct any exits or emergency equipment.

Disposal Request:

Once the container is full, or if waste generation is complete, arrange for disposal through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
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waste disposal contractor.

Do not exceed the maximum accumulation time limits for hazardous waste as defined by

your local and national regulations.

Record Keeping: Maintain accurate records of the amount of waste generated and the date

of disposal, in accordance with your institution's chemical hygiene plan.

Prohibited Disposal Methods:

NEVER pour 2-Ethyl-1,1-dimethylcyclopentane or any flammable liquid down the sink or

drain.

NEVER dispose of this chemical in the regular trash.

NEVER evaporate large quantities of flammable liquids as a means of disposal. While

evaporation in a fume hood is sometimes mentioned for very small amounts, it is often

against institutional policy and can violate air quality regulations. Always consult with your

EHS department.

Disposal Workflow for 2-Ethyl-1,1-
dimethylcyclopentane
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Ethyl-1,1-dimethylcyclopentane.
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Waste Generation & Segregation

Collection & Storage

Final Disposal

Generate 2-Ethyl-1,1-dimethylcyclopentane Waste

Is it mixed with other waste?

Segregate into Non-Halogenated
Flammable Liquid Waste Stream

No

Consult EHS for mixed
waste disposal protocol

Yes

Select Appropriate, Labeled
Waste Container

Transfer Waste in Fume Hood
(No Ignition Sources)

Securely Cap Container

Store in Designated Satellite
Accumulation Area with
Secondary Containment

Is container full or
accumulation time limit reached?

Continue Accumulation

No

Contact EHS or Licensed
Hazardous Waste Contractor

Yes

Transport for Proper Disposal
(e.g., Incineration, Fuel Blending)

Click to download full resolution via product page

Caption: Disposal workflow for 2-Ethyl-1,1-dimethylcyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13952954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

